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Compound of Interest

Compound Name: 2-Deacetoxytaxinine B

Cat. No.: B016128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isolation and purification of 2-
deacetoxytaxinine B, a taxane diterpenoid, from the Himalayan Yew, Taxus wallichiana. This

document outlines the detailed experimental protocols, presents quantitative data in a

structured format, and includes a visual representation of the isolation workflow. The

information is compiled from peer-reviewed scientific literature to ensure accuracy and

reproducibility for research and drug development purposes.

Introduction
Taxus wallichiana, commonly known as the Himalayan Yew, is a significant source of various

taxoids, a class of diterpenoids with a taxane skeleton.[1] Among these, 2-deacetoxytaxinine
B is a notable constituent. While much of the research on Taxus species has focused on the

potent anticancer agent paclitaxel (Taxol), other taxane derivatives are also of considerable

interest for their potential pharmacological activities. This guide focuses specifically on the

methodology for isolating 2-deacetoxytaxinine B, providing a foundation for further research

into its chemical properties and biological functions.

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the isolation of 2-
deacetoxytaxinine B from Taxus wallichiana. This data is crucial for assessing the efficiency of

the extraction and purification process.
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Parameter Value Reference

Plant Material
Air-dried, powdered needles

and twigs of Taxus wallichiana
[1]

Initial Biomass 900 g [1]

Extraction Solvent Methanol (MeOH) [1]

Extraction Volume 3 x 5 L [1]

Crude Extract Yield 326 g (greenish black residue) [1]

Physical and Chemical

Properties of 2-

Deacetoxytaxinine B

Molecular Formula C35H42O9 [2]

Molecular Weight 606.7 g/mol [2]

Melting Point 240 °C [1][3]

HRMS (m/z) 606 [M]+ [1]

Experimental Protocols
This section provides a detailed methodology for the isolation of 2-deacetoxytaxinine B based

on established laboratory procedures.[1]

Plant Material and Extraction
Plant Material Preparation: Air-dried needles and twigs of Taxus wallichiana (900 g) are

pulverized into a fine powder to increase the surface area for solvent extraction.[1]

Solvent Extraction: The powdered plant material is extracted with methanol (3 x 5 L) at room

temperature using the percolation method.[1]

Concentration: The combined methanol extracts are concentrated under reduced pressure to

yield a viscous, greenish-black residue (326 g).[1]
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Fractionation and Chromatographic Purification
Solvent Partitioning: The crude methanol extract is partitioned to separate compounds based

on their polarity. A hexane-soluble fraction is obtained.[1]

Silica Gel Column Chromatography: The hexane-soluble fraction is subjected to repeated

column chromatography on silica gel (60-120 mesh).[1]

Isolation: Elution from the silica gel column yields β-sitosterol and 2-deacetoxytaxinine B.[1]

Further purification may be achieved through techniques such as preparative Thin Layer

Chromatography (TLC).

Visualized Experimental Workflow
The following diagram illustrates the step-by-step workflow for the isolation of 2-
deacetoxytaxinine B from Taxus wallichiana.
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Isolation Workflow for 2-Deacetoxytaxinine B
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Biological Activity
While this guide focuses on the isolation of 2-deacetoxytaxinine B, it is worth noting that

taxoids, in general, exhibit a range of biological activities. For instance, the related compound

2-deacetoxytaxinine J, also isolated from Taxus species, has demonstrated in vitro anticancer

activity against breast cancer cell lines.[4][5] Further investigation into the pharmacological

properties of 2-deacetoxytaxinine B is a promising area for future research.

Conclusion
This technical guide provides a comprehensive overview of the isolation of 2-
deacetoxytaxinine B from Taxus wallichiana. The detailed experimental protocols,

summarized quantitative data, and visualized workflow serve as a valuable resource for

researchers in natural product chemistry, pharmacology, and drug development. The

methodologies described herein can be adapted and optimized for the efficient isolation of this

and other related taxoids for further scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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